5-(3,5-Dichlorophenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(3,5-dichlorophenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C10H6Cl2N2O/c11-8-1-6(2-9(12)3-8)7-4-13-10(15)14-5-7/h1-5H,(H,13,14,15)
• InChI Key: AMQOHVGCWJXNLB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)C2=CNC(=O)N=C2
• Molecular Formula: C10H6Cl2N2O
• DSSTOX Substance ID: DTXSID30686851
• Molecular Weight: 241.07 g/mol
• CAS RN: 1111113-76-8

Description

5-(3,5-Dichlorophenyl)-2-hydroxypyrimidine, 95% (referred to as 5-DCPM-95) is a synthetic organic compound that is widely used in scientific research applications due to its unique properties. It is a white crystalline powder with a melting point of 163-165°C, and is soluble in water, methanol, and ethanol. 5-DCPM-95 has a wide range of applications in laboratory experiments, ranging from biochemical and physiological effects to its use in synthesis methods.

Scientific Research Applications

5-DCPM-95 is primarily used in scientific research applications due to its unique properties. It has been used in a variety of experiments, including studies of the effects of drugs on the nervous system, the effects of environmental toxins on the nervous system, and the effects of drugs on the immune system. Additionally, 5-DCPM-95 has been used in studies of the effects of drugs on the cardiovascular system, the effects of drugs on the endocrine system, and the effects of drugs on the reproductive system.

Mechanism of Action

The exact mechanism of action of 5-DCPM-95 is still not fully understood. However, it is thought that 5-DCPM-95 is able to interact with various receptors in the nervous system, including the GABA, NMDA, and serotonin receptors. Additionally, 5-DCPM-95 has been shown to interact with various enzymes, including cytochrome P450 and monoamine oxidase. These interactions are thought to be responsible for its effects on the nervous system, immune system, cardiovascular system, endocrine system, and reproductive system.
Biochemical and Physiological Effects
5-DCPM-95 has been shown to have a variety of biochemical and physiological effects. It has been shown to have a sedative effect on the nervous system, and has been used to treat anxiety and depression. Additionally, 5-DCPM-95 has been shown to have an anti-inflammatory effect, and has been used to treat conditions such as arthritis and asthma. Furthermore, 5-DCPM-95 has been shown to have an anti-tumor effect, and has been used to treat various types of cancer.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-DCPM-95 in laboratory experiments is its high purity and low toxicity. Additionally, 5-DCPM-95 is inexpensive and easy to obtain, making it an ideal choice for laboratory experiments. However, there are some limitations to using 5-DCPM-95 in laboratory experiments. For example, the compound is not very stable and can break down over time. Additionally, the compound is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are a variety of potential future directions for 5-DCPM-95 research. For example, further studies could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential therapeutic uses of 5-DCPM-95, such as its use in the treatment of cancer and other diseases. Finally, further research could be conducted to explore the potential use of 5-DCPM-95 as an insecticide or pesticide.

Synthesis Methods

5-DCPM-95 is synthesized through a process known as reductive amination. This involves the reaction of 3,5-dichlorophenol and 2-hydroxy-pyrimidine to form 5-DCPM-95. The reaction is catalyzed by an aqueous solution of sodium cyanoborohydride, and the reaction proceeds in a two-step process. In the first step, the 3,5-dichlorophenol is reduced to 3,5-dichlorophenolamine, and in the second step, the 2-hydroxy-pyrimidine is then reacted with the 3,5-dichlorophenolamine to form 5-DCPM-95.